molecular formula C27H30N2O3 B5206869 4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-phenylethyl)benzamide

4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-phenylethyl)benzamide

Cat. No. B5206869
M. Wt: 430.5 g/mol
InChI Key: ZKFOZKDSCVWRDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-phenylethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as BPEB and is a selective ligand for the sigma-1 receptor.

Mechanism of Action

BPEB is a selective ligand for the sigma-1 receptor, which is a transmembrane protein involved in various cellular processes, including calcium signaling, protein folding, and cell survival. BPEB binds to the sigma-1 receptor and modulates its activity, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
BPEB has been shown to have various biochemical and physiological effects, including neuroprotection, cognitive enhancement, anti-inflammatory effects, and anticancer activity. BPEB has also been found to modulate the release of neurotransmitters, such as dopamine and serotonin, and regulate calcium signaling in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPEB in lab experiments is its selectivity for the sigma-1 receptor, which allows for more specific targeting of this receptor. However, one of the limitations of using BPEB is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for BPEB research, including the development of new drugs targeting the sigma-1 receptor, the investigation of its potential applications in neurodegenerative diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and administration of BPEB for various applications.
Conclusion:
In conclusion, BPEB is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its selectivity for the sigma-1 receptor makes it a valuable tool for studying this receptor's role in various cellular processes. Further research is needed to fully understand the potential applications of BPEB and its mechanism of action.

Synthesis Methods

The synthesis of BPEB involves the reaction of 4-butylaniline with 2-bromoethyl 2-oxoacetate in the presence of a base. This reaction yields 4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-bromoethyl)benzamide, which is then reacted with phenethylamine to obtain the final product, BPEB.

Scientific Research Applications

BPEB has been extensively studied for its potential applications in various fields, including neuroscience, oncology, and drug discovery. In neuroscience, BPEB has been shown to have neuroprotective effects and can improve cognitive function. In oncology, BPEB has been found to inhibit cancer cell growth and induce apoptosis. In drug discovery, BPEB has been used as a lead compound for the development of new drugs targeting the sigma-1 receptor.

properties

IUPAC Name

4-[2-(4-butylanilino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H30N2O3/c1-2-3-7-22-10-14-24(15-11-22)29-26(30)20-32-25-16-12-23(13-17-25)27(31)28-19-18-21-8-5-4-6-9-21/h4-6,8-17H,2-3,7,18-20H2,1H3,(H,28,31)(H,29,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKFOZKDSCVWRDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(=O)NCCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H30N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[2-(4-butylanilino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.